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Compound of Interest

Compound Name: Altizide

Cat. No.: B1665743

This guide provides essential safety and logistical information for the proper disposal of
Altizide, tailored for researchers, scientists, and drug development professionals. Adherence to
these procedures is critical for ensuring personnel safety and environmental protection.

Core Disposal Principle

The primary method for the disposal of Altizide is through incineration.[1] Excess, expired, or
waste Altizide should be handled by a licensed hazardous material disposal company.[1] It is
imperative to comply with all federal, state, and local regulations concerning the disposal of this
material.[1] Although Altizide is not classified as a "Hazardous Chemical" under the OSHA
Hazard Communication Standard, it is prudent to handle it with care due to its pharmacological
activity and the potential for toxic fumes under fire conditions.[1]

Data Presentation: Altizide Disposal Summary
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Parameter

Guideline

Source

Primary Disposal Method

Incineration in a facility with an

afterburner and scrubber.

[1]

Waste Classification

Not classified as a "Hazardous
Chemical" per OSHA 29 CFR
1910.1200. However, it should
be managed as a non-RCRA

pharmaceutical waste.

[1]

Unused/Expired Product

Offer to a licensed hazardous

material disposal company.

[1]

Contaminated Materials

Dispose of in the same manner

as the product itself.

[1]

Environmental Precautions

Avoid discharge into drains,
water courses, or onto the

ground.[1]

Accidental Spills

Sweep up or vacuum spillage
and collect in a suitable
container for disposal. Clean
the surface thoroughly to
remove residual

contamination.[1]

Experimental Protocols: Step-by-Step Disposal

Procedure

The following protocol outlines the steps for the safe disposal of Altizide waste generated in a

laboratory setting.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling Altizide waste.[1]
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. Waste Segregation and Collection:

Solid Waste: Collect solid Altizide, such as unused or expired tablets and contaminated
materials (e.g., weighing papers, gloves, and bench paper), in a designated, leak-proof
container clearly labeled "Non-Hazardous Pharmaceutical Waste for Incineration."

Liquid Waste: If Altizide is in a solution, collect it in a sealed, leak-proof container. Do not
mix with other chemical waste streams unless specifically permitted by your institution's
Environmental Health and Safety (EHS) office.

Sharps Waste: Any sharps contaminated with Altizide (e.g., needles, syringes, or broken
glass) must be disposed of in a designated, puncture-resistant sharps container.

. Labeling and Storage:

Ensure all waste containers are clearly and accurately labeled with the contents ("Altizide
Waste") and the appropriate hazard warnings.

Store the sealed waste containers in a designated satellite accumulation area within the
laboratory. This area should be secure, away from general lab traffic, and clearly marked.

. Disposal Arrangement:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for the pickup and disposal of the Altizide waste.

Ensure the disposal vendor will be using incineration as the final disposal method.

Maintain a detailed record of the waste disposal, including the date, quantity, and disposal
vendor, for compliance purposes.

. Accidental Release Measures:
In case of a spill, avoid generating dust.[1]

Wear appropriate personal protective equipment.[1]
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e Sweep or vacuum the spilled material and place it in a suitable, sealed container for
disposal.[1]

e Thoroughly clean the spill area to remove any residual contamination.|[1]

e Prevent the spilled material from entering drains, sewers, or watercourses.|[1]

Mandatory Visualization: Altizide Disposal Workflow
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Caption: Workflow for the proper disposal of Altizide waste in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Altizide in a Laboratory Setting].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665743#altizide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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